5-Ethyl-2-pyridinecarbonyl chloride

• CAS RN: 123475-84-3
• Molecular Formula: C8H8ClNO
• Molecular Weight: 169.61 g/mol
• IUPAC Name: 5-ethylpyridine-2-carbonyl chloride
• InChI: InChI=1S/C8H8ClNO/c1-2-6-3-4-7(8(9)11)10-5-6/h3-5H,2H2,1H3
• InChI Key: RZQWFUYLIZOVFG-UHFFFAOYSA-N
• SMILES: CCC1=CN=C(C=C1)C(=O)Cl
• synonyms: 2-Pyridinecarbonyl chloride, 5-ethyl- (9CI)

Description

5-Ethyl-2-pyridinecarbonyl chloride is a chemical compound that is widely used in scientific research. This compound is a derivative of pyridine and has a variety of applications in the field of chemistry and biology.

Mechanism Of Action

The mechanism of action of 5-Ethyl-2-pyridinecarbonyl chloride is not well understood. However, it is believed to act as a nucleophile, reacting with electrophilic species to form new compounds. This reaction is important in the synthesis of pyridine-based ligands and metal complexes.

Biochemical And Physiological Effects

There is limited information on the biochemical and physiological effects of 5-Ethyl-2-pyridinecarbonyl chloride. However, it is known to be a toxic compound that can cause skin and eye irritation. It should be handled with care and used only in a well-ventilated area.

Advantages And Limitations For Lab Experiments

One of the advantages of using 5-Ethyl-2-pyridinecarbonyl chloride in lab experiments is its ability to form metal complexes that have a variety of applications. However, it is a toxic compound that requires careful handling and disposal. It is also expensive and not readily available in large quantities.

Future Directions

There are several future directions for research on 5-Ethyl-2-pyridinecarbonyl chloride. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the development of new applications for pyridine-based ligands and metal complexes. Finally, there is a need for more research on the biochemical and physiological effects of 5-Ethyl-2-pyridinecarbonyl chloride, as well as its toxicology and environmental impact.
Conclusion
In conclusion, 5-Ethyl-2-pyridinecarbonyl chloride is a chemical compound that has a variety of applications in scientific research. It is used in the synthesis of pyridine-based ligands and metal complexes, which have a variety of applications in chemistry and biology. However, it is a toxic compound that requires careful handling and disposal. There are several future directions for research on this compound, including the development of new synthesis methods and the exploration of new applications for pyridine-based ligands and metal complexes.

Synthesis Methods

The synthesis of 5-Ethyl-2-pyridinecarbonyl chloride involves the reaction of 5-Ethyl-2-pyridinecarboxylic acid with thionyl chloride. The reaction takes place in the presence of a catalyst such as dimethylformamide or triethylamine. The resulting product is a colorless liquid that is soluble in organic solvents such as chloroform and dichloromethane.

Scientific Research Applications

5-Ethyl-2-pyridinecarbonyl chloride is widely used in scientific research as a reagent for the synthesis of various compounds. It is used in the synthesis of pyridine-based ligands, which are important in the field of coordination chemistry. These ligands are used to form metal complexes that have a variety of applications, including catalysis, sensing, and imaging.